Cas no 109141-51-7 (Methyl 3-((benzyloxycarbonyl) (methyl)amino)propanoate)

Methyl 3-((benzyloxycarbonyl) (methyl)amino)propanoate structure

109141-51-7 structure

Product Name:Methyl 3-((benzyloxycarbonyl) (methyl)amino)propanoate

CAS No:109141-51-7

Molecular Formula:C₁₃H₁₇NO₄

Molecular Weight:251.278383970261

CID:5527248

Methyl 3-((benzyloxycarbonyl) (methyl)amino)propanoate Properties

Names and Identifiers

- METHYL 3-((BENZYLOXYCARBONYL) (METHYL)AMINO)PROPANOATE
- β-Alanine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester
- InChIKey： PBZRKQJHZXJJDM-UHFFFAOYSA-N
- Inchi： 1S/C13H17NO4/c1-14(9-8-12(15)17-2)13(16)18-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
- SMILES： C(OC)(=O)CCN(C(OCC1=CC=CC=C1)=O)C

Methyl 3-((benzyloxycarbonyl) (methyl)amino)propanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00HBR7-250mg	b-Alanine, N-methyl-N-[(phenylmethoxy)carbonyl]-, methyl ester	109141-51-7	95%	250mg	$284.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756676-1g	Methyl 3-(((benzyloxy)carbonyl)(methyl)amino)propanoate	109141-51-7	95%	1g	￥4850.00

Methyl 3-((benzyloxycarbonyl) (methyl)amino)propanoate Related Literature

1. Correction: Ni, Co hydroxide triggers electrocatalytic production of high-purity benzoic acid over 400 mA cm−2

Hongling Huang,Chang Yu,Xiaotong Han,Huawei Huang,Qianbing Wei,Wei Guo,Zhao Wang Energy Environ. Sci., 2021,14, 6055-6055
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Mitsuhiko Miyazaki,Akihiro Takeda,Shun-ichi Ishiuchi,Makoto Sakai,Otto Dopfer,Masaaki Fujii Phys. Chem. Chem. Phys., 2011,13, 2744-2747
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4. Co-crystal formation between poly(ethylene glycol) and a small molecular drug griseofulvin†

Zhi Zhong,Canxiong Guo,Long Chen,Jun Xu,Yanbin Huang Chem. Commun., 2014,50, 6375-6378
5. Influence of ring size in conformationally restricted ring I analogs of paromomycin on antiribosomal and antibacterial activity†

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6. Inside front cover

Metallomics, 2012,4, 854-854
7. Front cover

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8. Contents list

Soft Matter, 2021,17, 5449-5454
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10. 1-(Fluoroalkylidene)-1,1-bisphosphonic acids are potent and selective inhibitors of the enzymatic activity of Toxoplasma gondiifarnesyl pyrophosphate synthase†

Sergio H. Szajnman,Leena Malayil,Alyssa Smith,Silvia N. J. Moreno,Roberto Docampo,Juan B. Rodriguez Org. Biomol. Chem., 2012,10, 1424-1433

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

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